Cas no 67032-33-1 (methyl 3-(2,3-dihydroxypropoxy)benzoate)

• Product Name: methyl 3-(2,3-dihydroxypropoxy)benzoate
• CAS No: 67032-33-1
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 1713660
• Update Time: 2025-04-21

methyl 3-(2,3-dihydroxypropoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,3-dihydroxypropoxy)benzoate
• m-(2,3-Dihydroxypropoxy)benzoic acid methyl ester

• Inchi： 1S/C11H14O5/c1-15-11(14)8-3-2-4-10(5-8)16-7-9(13)6-12/h2-5,9,12-13H,6-7H2,1H3
• InChI Key： APZIDRCACRTPAG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)OC)C=1)CC(CO)O

Computed Properties

• Exact Mass: 226.08412
• Monoisotopic Mass: 226.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.258
• Boiling Point: 409.6°C at 760 mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.547
• PSA: 75.99